Cas no 134934-87-5 (9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine)
134934-87-5 structure
Product Name:9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134934-87-5
MF:C16H24N6O3
MW:348.400162696838
CID:1237287
PubChem ID:452773
Update Time:2025-04-20
9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
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- 9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl)-
- 9H-Purin-6-amine, 9-[3-(cyclohexylamino)-3-deoxy-.beta.-D-arabinofuranosyl]-
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(cyclohexylamino)-5-(hydroxymethyl)oxolan-3-ol
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(cyclohexylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
- 3'-(Cyclohexylamino)-3'-deoxyadenosine
- DTXSID10159119
- 134934-87-5
- 3'CycloHexNHdA
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- Inchi: 1S/C16H24N6O3/c17-14-12-15(19-7-18-14)22(8-20-12)16-13(24)11(10(6-23)25-16)21-9-4-2-1-3-5-9/h7-11,13,16,21,23-24H,1-6H2,(H2,17,18,19)/t10-,11-,13+,16-/m1/s1
- InChI Key: KRXCVHGYDTXKND-RLSLPTNOSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)NC1CCCCC1)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 348.19122
- Monoisotopic Mass: 348.19098865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 131.34
9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
134934-87-5 (9-[3-(cyclohexylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine) Related Products
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